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Compound of Interest

Compound Name: Azetukalner

Cat. No.: B8217906

A new generation of Kv7 channel openers, exemplified by azetukalner (XEN1101),
demonstrates a significantly improved safety and tolerability profile compared to its first-
generation predecessors, retigabine (ezogabine) and flupirtine. While all three modulate the
activity of Kv7 potassium channels for therapeutic effect, extensive clinical data reveals a clear
divergence in their associated adverse events, positioning azetukalner as a potentially safer
alternative for researchers and clinicians developing treatments for epilepsy and other
neurological disorders.

First-generation Kv7 openers were hampered by significant safety concerns that ultimately led
to restricted use and market withdrawal. Retigabine, an anticonvulsant, was notably associated
with pigmentary abnormalities affecting the eyes and skin, along with risks of urinary retention
and central nervous system (CNS) side effects. Flupirtine, a non-opioid analgesic, faced
scrutiny and limitations due to its potential for severe liver toxicity.

In contrast, interim data from the ongoing Phase 2b open-label extension (OLE) study of
azetukalner (the X-TOLE study) in adults with focal epilepsy has not revealed these significant
safety signals. The most commonly reported treatment-emergent adverse events (TEAES) for
azetukalner have been generally mild to moderate and are consistent with other anti-seizure
medications.

Comparative Safety Profile: Azetukalner vs. First-
Generation Kv7 Openers
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The following table summarizes the key adverse event data for azetukalner and the first-

generation Kv7 openers, retigabine and flupirtine.

Adverse Event
Category

Azetukalner
(XEN1101)[1][2][3]

[41L5]

Retigabine
(Ezogabine)[6][7][8]

Flupirtine[9][10][11]
[12]

Common CNS Effects

Dizziness (21.8%),
Somnolence (12.7%),
Headache (15.3%),
Memory Impairment
(10.9%), Fall (12.7%)

Dizziness,
Somnolence,
Confusion, Tremor,
Abnormal

Coordination

Drowsiness,

Dizziness, Headache

Serious Safety

Concerns

No new safety signals
identified in long-term

studies.

Pigmentary
abnormalities: Blue
discoloration of skin,
lips, nails, and retina.
Potential for vision
loss and acquired
vitelliform

maculopathy.

Hepatotoxicity: Risk of
severe liver injury,

including liver failure.

Urinary System

Not reported as a

common TEAE.

Urinary retention.

Not a primary reported

concern.

Gastrointestinal

Not among the most

common TEAEs.

Nausea, Constipation.

Nausea, Vomiting,
Abdominal

Discomfort.

Other Notable Effects

Coronavirus Infection
(15.3%), Weight

Increase.

Neuropsychiatric
symptoms, QT
prolongation.

Risk of dependency
and withdrawal

symptoms.

Experimental Protocols for Safety Monitoring

The safety profiles of these compounds have been evaluated through rigorous clinical trial

protocols. Key safety monitoring methodologies are detailed below.

Azetukalner (X-TOLE Study)
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In the X-TOLE open-label extension study, the safety of azetukalner was assessed through the
continuous monitoring of:

o Treatment-Emergent Adverse Events (TEAES): All adverse events experienced by
participants were recorded, regardless of their perceived relationship to the study drug.

e Serious Adverse Events (SAEs): Any adverse event that resulted in death, was life-
threatening, required hospitalization, or resulted in persistent or significant
disability/incapacity was classified as an SAE and reported to regulatory authorities.

 Clinically Significant Changes in Laboratory Findings: Regular blood and urine tests were
conducted to monitor for any significant changes in hematology, clinical chemistry, and
urinalysis parameters.

Retigabine

Due to the emergent safety concerns with retigabine, specific and intensive monitoring
protocols were implemented in its clinical trials and post-marketing surveillance:

o Ophthalmological Monitoring: A comprehensive ophthalmic examination was recommended
at the start of treatment and at least every 6 months thereafter.[2] This included:

o Visual acuity tests.
o Slit-lamp examination of the anterior segment of the eye.
o Dilated fundoscopy to examine the retina and optic nerve.

» Dermatological Monitoring: Patients were monitored for any changes in skin, lip, or nail
pigmentation.

» Urological Monitoring: Patients were monitored for symptoms of urinary retention, such as
difficulty urinating or a sensation of incomplete bladder emptying.

Flupirtine

The primary safety concern for flupirtine was hepatotoxicity, leading to specific
recommendations for liver function monitoring:
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 Liver Function Tests (LFTs): The European Medicines Agency recommended monitoring of
liver function after each full week of treatment.[7] This typically includes measuring levels of:

[e]

Alanine aminotransferase (ALT)

o

Aspartate aminotransferase (AST)

[¢]

Alkaline phosphatase (ALP)

Bilirubin

o

o Treatment Duration Limitation: To mitigate the risk of liver injury, the EMA also recommended
restricting the use of flupirtine to a maximum of two weeks.[7]

Signaling Pathway and Experimental Workflow

The therapeutic and adverse effects of Kv7 openers are rooted in their modulation of the Kv7
(KCNQ) family of potassium channels. The following diagrams illustrate the general signaling
pathway of Kv7 channels and a typical experimental workflow for assessing the safety of a
novel Kv7 opener.

Figure 1: Simplified signaling pathway of a Kv7 channel opener.
Figure 2: A typical clinical development workflow for assessing drug safety.

In conclusion, the available data strongly suggest that azetukalner possesses a more
favorable safety profile than first-generation Kv7 openers. The absence of the severe
pigmentary and hepatotoxic effects seen with retigabine and flupirtine, respectively, marks a
significant advancement in the development of this therapeutic class. For researchers and drug
development professionals, this improved safety profile makes azetukalner a more promising
candidate for further investigation and potential clinical application in a variety of neurological
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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